Cas no 2248325-17-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethynylbenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethynylbenzoate
• CAS No: 2248325-17-7
• MF: C₁₇H₉NO₄
• MW: 291.257664442062
• CID: 6285050
• PubChem ID: 165729636
• Update Time: 2025-06-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethynylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethynylbenzoate
• 2248325-17-7
• EN300-6514725

• Inchi： 1S/C17H9NO4/c1-2-11-7-9-12(10-8-11)17(21)22-18-15(19)13-5-3-4-6-14(13)16(18)20/h1,3-10H
• InChI Key： DXCGNHYSOTYOHY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C#C)=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 291.05315777g/mol
• Monoisotopic Mass: 291.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethynylbenzoate

Compound CAS No. 2248325-17-7: A Comprehensive Overview of 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 4-Ethynylbenzoate

The compound with CAS No. 2248325-17-7, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethynylbenzoate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an isoindole moiety with an ethynylbenzoate group. The isoindole ring system is a bicyclic structure consisting of a benzene ring fused to a five-membered ring containing two oxygen atoms. The presence of the ethynyl group (a carbon-carbon triple bond) introduces interesting electronic and steric properties to the molecule.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 4-Ethynylbenzoate in various applications, particularly in the development of advanced materials. Researchers have explored its use in the synthesis of functional polymers and organic semiconductors. The triple bond in the ethynyl group can act as a site for further chemical modifications, enabling the creation of tailor-made materials with specific electronic and mechanical properties.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the isoindole core. This is followed by the introduction of the ethynylbenzoate group through coupling reactions or other suitable methodologies. The choice of synthetic route depends on the desired purity and scalability of the process. Recent advancements in catalytic methods have made it possible to achieve higher yields and better control over the product's stereochemistry.

In terms of physical properties, CAS No. 2248325-17-7 exhibits a high degree of thermal stability, making it suitable for applications that require exposure to elevated temperatures. Its electronic properties are also noteworthy, as the conjugated system within the molecule allows for efficient charge transport. These characteristics make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs).

One area where this compound has shown particular promise is in drug delivery systems. The isoindole moiety has been linked to bioactive properties, and researchers are investigating its potential as a carrier for therapeutic agents. The ethynyl group can serve as a handle for attaching targeting ligands or other functional groups, enhancing the compound's versatility in biomedical applications.

The latest research on 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 4-Ethynylbenzoate has also explored its role in supramolecular chemistry. By incorporating this compound into self-assembling systems, scientists have demonstrated its ability to form ordered nanostructures with potential applications in sensing and catalysis.

In conclusion, CAS No. 2248325-17-7, or 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-Yl 4-Ethynylbenzoate, represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique structure and tunable properties make it an exciting subject for both fundamental research and practical development.